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Introduction
Xenon-134 (¹³⁴Xe) is a naturally occurring stable isotope of xenon. While considered stable,

theoretical models predict that it can undergo the rare process of double beta decay. This

technical guide provides a comprehensive overview of the known properties of Xenon-134,

with a focus on its half-life and decay modes. It details the sophisticated experimental efforts to

measure these properties, offering insights into the methodologies employed in state-of-the-art

particle physics research.

Properties of Xenon-134
Xenon-134 is theoretically predicted to decay via two modes of double beta decay: the

Standard Model-allowed two-neutrino double beta decay (2νββ) and the hypothetical

neutrinoless double beta decay (0νββ). The observation of the latter would have profound

implications for particle physics, proving that neutrinos are their own antiparticles (Majorana

particles).

The decay process involves the transformation of two neutrons within the ¹³⁴Xe nucleus into

two protons, resulting in the formation of a Barium-134 (¹³⁴Ba) nucleus and the emission of two

electrons.

Decay Reaction: ¹³⁴Xe → ¹³⁴Ba + 2e⁻ (+ 2ν̅ₑ)
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The energy released in this decay, known as the Q-value, is a critical parameter in

experimental searches and has been determined to be 825.8 ± 0.9 keV.[1]

Half-life of Xenon-134
Due to the extreme rarity of its predicted decay, the half-life of Xenon-134 is exceptionally long.

While one source provides a theoretical half-life of 5.8 x 10²² years, experimental efforts have

so far only been able to set lower limits on its half-life.[2] These experiments are at the forefront

of low-background physics, requiring highly sensitive detectors and sophisticated analysis

techniques to search for the faint signal of ¹³⁴Xe decay amidst background radiation.

Quantitative Data Summary
The following table summarizes the key properties and the most stringent experimental lower

limits for the half-life of Xenon-134 for both two-neutrino and neutrinoless double beta decay

modes.

Property Value Reference

Natural Abundance 10.4% [1]

Q-value (Decay Energy) 825.8 ± 0.9 keV [1]

Decay Product ¹³⁴Ba

Decay Modes 2νββ, 0νββ (predicted)

2νββ Half-life Limit > 2.8 x 10²² years (90% C.L.)

0νββ Half-life Limit > 3.0 x 10²³ years (90% C.L.)

Experimental Protocols for Half-life Determination
The search for the double beta decay of Xenon-134 is conducted in large, ultra-low

background experiments, primarily using liquid xenon time projection chambers (TPCs). Two

leading experiments in this field are the EXO-200 and PandaX-4T experiments.

Experimental Setup: Liquid Xenon Time Projection
Chambers (LXe TPCs)
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Both EXO-200 and PandaX-4T utilize LXe TPCs. In these detectors, a large volume of liquid

xenon serves as both the source of the potential decay and the detection medium. When a

particle interacts within the liquid xenon, it produces both a primary scintillation light signal (S1)

and ionization electrons. An applied electric field drifts the ionization electrons to the top of the

detector, where they are extracted into a gas phase and generate a secondary, larger

scintillation signal (S2). The time difference between the S1 and S2 signals provides the

vertical position of the interaction, while the distribution of the S2 light across an array of

photosensors gives the horizontal position. The ratio of the S2 to S1 signals allows for the

discrimination between electron recoils (from beta decays) and nuclear recoils (from other

background sources).

Experimental Workflow: From Signal Detection to Half-life Limit
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Caption: A simplified workflow for determining the half-life of Xenon-134 in a liquid xenon TPC

experiment.

Key Experimental Methodologies
1. Detector Calibration:

Purpose: To accurately determine the energy scale and position reconstruction of the

detector.

Protocol:

Source Deployment: Radioactive sources with known gamma-ray energies are deployed

at various positions within and around the detector. Common calibration sources include:

²²⁸Th: Provides a variety of gamma lines up to 2.6 MeV, allowing for calibration over a

wide energy range.

⁶⁰Co: Emits two distinct gamma rays at 1173 keV and 1332 keV.

¹³⁷Cs: Provides a gamma line at 662 keV.

Data Analysis: The positions of the photopeaks from these sources in the measured

energy spectrum are used to calibrate the energy response of the detector. The known

positions of the sources are used to validate and refine the position reconstruction

algorithms.

2. Background Reduction:

Purpose: To minimize the number of non-signal events that could mimic a double beta decay.

Protocols:

Material Selection: All detector components are carefully selected for their low intrinsic

radioactivity.

Underground Location: The experiments are located deep underground to shield them

from cosmic rays. The PandaX-4T experiment, for example, is located at the China Jinping
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Underground Laboratory, one of the deepest underground laboratories in the world.

Fiducial Volume Cut: Data analysis is restricted to the inner, most shielded region of the

detector (the fiducial volume). This minimizes background events originating from the

detector materials themselves.

Active Shielding: The outer region of the liquid xenon acts as a self-shielding medium,

absorbing external gamma rays and neutrons.

Radon Removal: Radon is a significant background source in xenon experiments. Both

EXO-200 and PandaX-4T employ sophisticated purification systems to continuously

remove radon from the xenon.

3. Data Acquisition and Processing:

Purpose: To digitize and record the signals from the photosensors and process them to

reconstruct the physical events.

Protocol:

Signal Digitization: The analog signals from the photomultiplier tubes (PMTs) are digitized

by fast analog-to-digital converters.

Pulse Finding: Algorithms are used to identify the S1 and S2 pulses in the digitized

waveforms.

Event Reconstruction: The properties of the S1 and S2 pulses are used to reconstruct the

energy, 3D position, and particle type of each event. The PandaX-4T experiment has a

data processing framework that handles the large volume of raw data generated.

4. Statistical Analysis:

Purpose: To search for a signal of Xenon-134 decay in the final energy spectrum and to set

a lower limit on its half-life if no signal is observed.

Protocol:
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Energy Spectrum: The energy spectrum of selected candidate events is created. For a

0νββ decay, a peak at the Q-value is expected. For a 2νββ decay, a continuous spectrum

is expected.

Background Modeling: A detailed background model is constructed based on

measurements of the radioactivity of the detector components and simulations.

Maximum Likelihood Fit: A statistical fit, typically an unbinned maximum likelihood fit, is

performed on the energy spectrum. The fit includes the expected signal shape and the

background model.

Half-life Limit: If no statistically significant excess of events above the expected

background is observed, a lower limit on the half-life of the decay is calculated at a certain

confidence level (typically 90%).

Decay Pathway of Xenon-134
The double beta decay of Xenon-134 represents a fundamental nuclear process. The following

diagram illustrates this transformation at the nuclear level.
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Click to download full resolution via product page

Caption: The double beta decay of a Xenon-134 nucleus into a Barium-134 nucleus.

Conclusion
Xenon-134 remains a subject of intense scientific interest due to its potential to undergo

double beta decay. While this decay has not yet been observed, experiments like EXO-200 and

PandaX-4T have placed stringent limits on its half-life, pushing the frontiers of our

understanding of fundamental particle physics. The sophisticated experimental techniques and

rigorous data analysis protocols employed in these searches represent the pinnacle of low-

background experimental science and continue to provide valuable insights into the nature of

neutrinos and the universe. Future, more sensitive experiments will continue to probe the

decay of Xenon-134, with the ultimate goal of observing this incredibly rare process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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